Cas no 258-40-2 (Dinaphtho[2,3-b:2',3'-i]phenazine(8CI,9CI))

Dinaphtho[2,3-b:2',3'-i]phenazine(8CI,9CI) structure
258-40-2 structure
Product Name:Dinaphtho[2,3-b:2',3'-i]phenazine(8CI,9CI)
CAS No:258-40-2
MF:C28H16N2
MW:380.440046310425
CID:285072
PubChem ID:71359017
Update Time:2025-04-19

Dinaphtho[2,3-b:2',3'-i]phenazine(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Dinaphtho[2,3-b:2',3'-i]phenazine(8CI,9CI)
    • 7,16-Diazaheptacene
    • CTK1A6930
    • 258-40-2
    • DTXSID30782903
    • Dinaphtho[2,3-b:2',3'-i]phenazine
    • Inchi: 1S/C28H16N2/c1-2-6-18-10-22-14-26-25(13-21(22)9-17(18)5-1)29-27-15-23-11-19-7-3-4-8-20(19)12-24(23)16-28(27)30-26/h1-16H
    • InChI Key: WQMMGBXKZLBONB-UHFFFAOYSA-N
    • SMILES: N1C2C=C3C=C4C=CC=CC4=CC3=CC=2N=C2C=C3C=C4C=CC=CC4=CC3=CC=12

Computed Properties

  • Exact Mass: 380.13148
  • Monoisotopic Mass: 380.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 0
  • Complexity: 526
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.8
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • PSA: 25.78
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.